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Compound of Interest

Compound Name: Omeprazole sulfone-d3

Cat. No.: B8088789 Get Quote

Technical Guide: Omeprazole Sulfone-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Omeprazole sulfone-d3, a deuterated

analog of the primary metabolite of Omeprazole. It is a critical internal standard for bioanalytical

and pharmacokinetic studies.

Core Compound Details
Omeprazole sulfone-d3 is the deuterium-labeled form of Omeprazole sulfone, a metabolite of

the widely used proton pump inhibitor, Omeprazole. Its primary application is as an internal

standard in quantitative analyses, such as liquid chromatography-mass spectrometry (LC-MS),

to ensure the accuracy and precision of the measurement of Omeprazole sulfone in biological

samples.[1][2]

There are two commonly referenced CAS numbers for Omeprazole sulfone-d3, which

correspond to different positions of the deuterium labeling:

CAS Number 1189891-71-1: This identifier typically refers to the compound where the three

deuterium atoms are located on the methoxy group of the benzimidazole ring.[3][4][5][6][7]

CAS Number 2749628-17-7: This identifier is assigned to the isotopologue where the

deuterium atoms are on the benzimidazole ring itself.[8]
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Researchers should verify the specific labeling pattern from the supplier when ordering.

Quantitative Data Summary
Parameter Value Reference(s)

Molecular Formula C17H16D3N3O4S [1][3][5][8]

Molecular Weight Approximately 364.43 g/mol [3][5][6][7][9]

Purity
≥99% deuterated forms (d1-

d3)
[8]

Appearance
White to off-white or beige

solid
[3][7]

Unlabeled CAS No. 88546-55-8 [3][5]

Metabolic Pathway of Omeprazole
Omeprazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

system. The formation of Omeprazole sulfone is specifically catalyzed by the CYP3A4 isoform.

[4][8][10] Understanding this pathway is crucial for interpreting pharmacokinetic data and

potential drug-drug interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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